Cas no 82787-69-7 (5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER)

5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is a heterocyclic organic compound featuring a benzo[b]thiophene core with a methyl substituent at the 5-position and a methyl ester group at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and material science. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its rigid aromatic framework contributes to stability, while the thiophene moiety offers potential for coordination chemistry. The compound is valued for its consistent purity and well-characterized properties, making it suitable for research and industrial processes requiring precise molecular building blocks.
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER structure
82787-69-7 structure
Product name:5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
CAS No:82787-69-7
MF:C11H10O2S
MW:206.260901927948
MDL:MFCD11044569
CID:988165
PubChem ID:13662971

5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • methyl 5-methyl-1-benzothiophene-2-carboxylate
    • 82787-69-7
    • 5-methylbenzo[b]thiophene-2-carboxylic acid methyl ester
    • FT-0746490
    • JYCDOAPNZAJTJA-UHFFFAOYSA-N
    • MFCD11044569
    • DTXSID10546101
    • methyl 5-methylbenzo[b]thiophene-2-carboxylate
    • SCHEMBL2895953
    • methyl5-methylbenzo[b]thiophene-2-carboxylate
    • HS-6448
    • DB-075877
    • MDL： MFCD11044569
    • Inchi： InChI=1S/C11H10O2S/c1-7-3-4-9-8(5-7)6-10(14-9)11(12)13-2/h3-6H,1-2H3
    • InChI Key： JYCDOAPNZAJTJA-UHFFFAOYSA-N
    • SMILES： CC1=CC2=C(C=C1)SC(=C2)C(=O)OC

Computed Properties

  • Exact Mass: 206.04015073g/mol
  • Monoisotopic Mass: 206.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.5Ų

5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC30208-500mg
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
 82787-69-7 97%
500mg
 $419.00 2024-04-19
A2B Chem LLC
AC30208-1g
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
 82787-69-7 97%
1g
 $572.00 2024-04-19
abcr
AB386945-1 g
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester; 95%
 82787-69-7
1g
 €391.30 2023-05-19
abcr
AB386945-1g
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; .
 82787-69-7 95%
1g
 €391.30 2024-07-24
A2B Chem LLC
AC30208-250mg
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
 82787-69-7 97%
250mg
 $303.00 2024-04-19
abcr
AB386945-5g
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; .
 82787-69-7 95%
5g
 €1188.70 2024-07-24
Matrix Scientific
130148-1g
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%+
 82787-69-7 95%
1g
 $594.00 2023-09-05

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Amadis Chemical Company Limited
(CAS:82787-69-7)5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
A1180319
Purity:99%
Quantity:1g
Price ($):1410.0